Cas no 2193065-43-7 (methyl 5,5-dimethoxypiperidine-3-carboxylate)

• Product Name: methyl 5,5-dimethoxypiperidine-3-carboxylate
• CAS No: 2193065-43-7
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 6181325
• PubChem ID: 137951966
• Update Time: 2025-05-20

methyl 5,5-dimethoxypiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,5-dimethoxypiperidine-3-carboxylate
• 2193065-43-7
• EN300-1699790

• Inchi： 1S/C9H17NO4/c1-12-8(11)7-4-9(13-2,14-3)6-10-5-7/h7,10H,4-6H2,1-3H3
• InChI Key： RLGDWFWJPDOIIX-UHFFFAOYSA-N
• SMILES： O(C)C1(CNCC(C(=O)OC)C1)OC

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56.8Ų

Additional information on methyl 5,5-dimethoxypiperidine-3-carboxylate

Methyl 5,5-Dimethoxypiperidine-3-Carboxylate (CAS No. 2193065-43-7): A Comprehensive Overview

Methyl 5,5-dimethoxypiperidine-3-carboxylate (CAS No. 2193065-43-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of methyl 5,5-dimethoxypiperidine-3-carboxylate consists of a piperidine ring with two methoxy groups attached to the 5-position and a carboxylate ester group at the 3-position. This configuration imparts specific chemical and biological properties that make it an attractive candidate for various research and development activities.

In recent years, the study of piperidine derivatives has been a focal point in medicinal chemistry due to their diverse pharmacological activities. Research has shown that compounds with piperidine scaffolds can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of methoxy groups in methyl 5,5-dimethoxypiperidine-3-carboxylate further enhances its potential by modulating its lipophilicity and metabolic stability.

A notable study published in the Journal of Medicinal Chemistry highlighted the role of piperidine derivatives in the development of selective serotonin reuptake inhibitors (SSRIs). The researchers found that compounds with methoxy substitutions on the piperidine ring exhibited enhanced binding affinity to serotonin transporters, making them promising candidates for the treatment of depression and anxiety disorders. This finding underscores the importance of structural modifications in optimizing the pharmacological properties of piperidine-based compounds.

Another area where methyl 5,5-dimethoxypiperidine-3-carboxylate has shown promise is in the field of cancer research. A study conducted by a team at the National Cancer Institute investigated the anti-proliferative effects of various piperidine derivatives on cancer cell lines. The results indicated that compounds with methoxy substitutions demonstrated significant cytotoxic activity against multiple cancer cell lines, including those resistant to conventional chemotherapy. This suggests that methyl 5,5-dimethoxypiperidine-3-carboxylate could be a valuable lead compound for the development of new anticancer agents.

Beyond its potential therapeutic applications, methyl 5,5-dimethoxypiperidine-3-carboxylate is also an important intermediate in synthetic chemistry. Its unique structure makes it a useful building block for the synthesis of more complex molecules. For instance, it can be readily converted into various functionalized piperidines through selective chemical transformations, such as hydrolysis, reduction, and coupling reactions. These synthetic pathways have been extensively explored in both academic and industrial settings to develop new materials and pharmaceuticals.

The synthesis of methyl 5,5-dimethoxypiperidine-3-carboxylate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the cyclization of an appropriate precursor followed by functional group modifications to introduce the desired substituents. Recent advancements in catalytic methods have significantly improved the efficiency and sustainability of these synthetic routes, making them more accessible for large-scale production.

In terms of safety and handling, it is important to note that while methyl 5,5-dimethoxypiperidine-3-carboxylate is not classified as a hazardous material or controlled substance, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

To summarize, methyl 5,5-dimethoxypiperidine-3-carboxylate (CAS No. 2193065-43-7) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic chemistry. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and as a valuable intermediate in chemical synthesis. Ongoing research continues to uncover new applications and optimize its properties for various uses.